Cas no 2228472-58-8 (tert-butyl N-3-(2-amino-3-hydroxypropyl)-4-fluorophenylcarbamate)

• Product Name: tert-butyl N-3-(2-amino-3-hydroxypropyl)-4-fluorophenylcarbamate
• CAS No: 2228472-58-8
• MF: C₁₄H₂₁FN₂O₃
• MW: 284.326547384262
• CID: 6224907
• PubChem ID: 165702550
• Update Time: 2025-07-01

tert-butyl N-3-(2-amino-3-hydroxypropyl)-4-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(2-amino-3-hydroxypropyl)-4-fluorophenylcarbamate
• 2228472-58-8
• tert-butyl N-[3-(2-amino-3-hydroxypropyl)-4-fluorophenyl]carbamate
• EN300-1883544

• Inchi： 1S/C14H21FN2O3/c1-14(2,3)20-13(19)17-11-4-5-12(15)9(7-11)6-10(16)8-18/h4-5,7,10,18H,6,8,16H2,1-3H3,(H,17,19)
• InChI Key： CWLGXCSGFUQRNT-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C=C1CC(CO)N)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 284.15362070g/mol
• Monoisotopic Mass: 284.15362070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-3-(2-amino-3-hydroxypropyl)-4-fluorophenylcarbamate

Introduction to Tert-butyl N-3-(2-amino-3-hydroxypropyl)-4-fluorophenylcarbamate (CAS No. 2228472-58-8)

Tert-butyl N-3-(2-amino-3-hydroxypropyl)-4-fluorophenylcarbamate, identified by its CAS number 2228472-58-8, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to the class of carbamates and features a unique structural motif that has garnered attention for its potential applications in drug development and biochemical research.

The molecular structure of tert-butyl N-3-(2-amino-3-hydroxypropyl)-4-fluorophenylcarbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a 4-fluorophenyl ring. The presence of a 2-amino-3-hydroxypropyl side chain adds an extra layer of complexity, making this compound a versatile scaffold for medicinal chemistry investigations.

In recent years, there has been growing interest in the development of novel carbamate-based compounds due to their broad spectrum of biological activities. Carbamates are known for their ability to act as intermediates in the synthesis of various pharmacologically active agents. The fluorine atom in the 4-fluorophenyl ring enhances the lipophilicity and metabolic stability of the compound, making it an attractive candidate for further exploration.

One of the most compelling aspects of tert-butyl N-3-(2-amino-3-hydroxypropyl)-4-fluorophenylcarbamate is its potential role in the development of targeted therapies. The unique combination of functional groups in its structure allows it to interact with biological targets in multiple ways, potentially leading to enhanced efficacy and reduced side effects. This property is particularly valuable in the context of precision medicine, where personalized treatment approaches are becoming increasingly important.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The introduction of fluorine atoms into aromatic rings can significantly alter the pharmacokinetic properties of molecules, including their solubility, bioavailability, and metabolic clearance. In the case of tert-butyl N-3-(2-amino-3-hydroxypropyl)-4-fluorophenylcarbamate, the fluorine atom in the 4-fluorophenyl ring is expected to contribute to its stability and bioavailability, making it a promising candidate for further preclinical and clinical investigations.

The 2-amino-3-hydroxypropyl side chain in the structure of this compound also opens up possibilities for further derivatization and functionalization. Amino groups are well-known for their ability to participate in hydrogen bonding and other forms of non-covalent interactions, which can be exploited to enhance binding affinity and selectivity. Hydroxyl groups, on the other hand, can serve as sites for further chemical modifications, allowing researchers to fine-tune the properties of the compound.

The synthesis of tert-butyl N-3-(2-amino-3-hydroxypropyl)-4-fluorophenylcarbamate presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it possible to construct such molecules with increasing efficiency and precision. Modern techniques such as palladium-catalyzed cross-coupling reactions and enzymatic catalysis have significantly improved the accessibility of complex carbamate derivatives, opening up new avenues for drug discovery.

In conclusion, tert-butyl N-3-(2-amino-3-hydroxypropyl)-4-fluorophenylcarbamate (CAS No. 2228472-58-8) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further exploration in drug development. As our understanding of molecular interactions continues to grow, compounds like this are likely to play a crucial role in the development of next-generation therapeutics.